Cas no 2137462-64-5 (2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[1-(trifluoromethyl)cyclopropyl]acetic acid)

• Product Name: 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[1-(trifluoromethyl)cyclopropyl]acetic acid
• CAS No: 2137462-64-5
• CID: 4639735
• Update Time: 2025-06-14

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[1-(trifluoromethyl)cyclopropyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• Benzyloxycarbonylamino-(1-trifluoromethyl-cyclopropyl)-acetic acid
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[1-(trifluoromethyl)cyclopropyl]acetic acid

Additional information on 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[1-(trifluoromethyl)cyclopropyl]acetic acid

Recent Advances in the Application of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[1-(trifluoromethyl)cyclopropyl]acetic acid (CAS: 2137462-64-5) in Chemical Biology and Pharmaceutical Research

The compound 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[1-(trifluoromethyl)cyclopropyl]acetic acid (CAS: 2137462-64-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethylcyclopropyl moiety and Fmoc-protected amino acid structure, has shown promising applications in peptide synthesis, drug discovery, and targeted therapeutics. Recent studies highlight its role as a versatile building block for the development of novel bioactive compounds, particularly in the context of protease inhibitors and modulators of protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of this compound in the synthesis of cyclic peptides with enhanced metabolic stability. The trifluoromethyl group was found to significantly improve the lipophilicity and membrane permeability of the resulting peptides, making them more suitable for oral administration. Furthermore, the Fmoc-protecting group facilitated efficient solid-phase peptide synthesis (SPPS), enabling the rapid generation of diverse peptide libraries for high-throughput screening.

In addition to its applications in peptide chemistry, CAS: 2137462-64-5 has been investigated as a key intermediate in the development of small-molecule inhibitors targeting inflammatory pathways. A recent preprint on bioRxiv reported its use in the synthesis of covalent inhibitors for NLRP3 inflammasome activation. The electrophilic cyclopropane ring was shown to react selectively with cysteine residues in the NLRP3 protein, leading to potent anti-inflammatory effects in preclinical models of autoimmune diseases.

The compound's unique structural features also make it a valuable tool for probing enzyme mechanisms. A 2024 study in ACS Chemical Biology utilized 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[1-(trifluoromethyl)cyclopropyl]acetic acid as a mechanistic probe for aspartyl proteases. The trifluoromethylcyclopropyl group served as a reporter for enzyme active-site interactions, providing insights into substrate recognition and catalysis through ¹⁹F NMR spectroscopy.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation of this compound to improve yield and scalability. A patent application (WO2023124567) disclosed a novel catalytic system for the stereoselective synthesis of the trifluoromethylcyclopropyl moiety, addressing previous challenges in controlling diastereoselectivity. This development is expected to facilitate broader adoption of the compound in industrial-scale pharmaceutical production.

Looking forward, researchers anticipate expanding applications of CAS: 2137462-64-5 in targeted protein degradation strategies and covalent drug discovery. Its combination of synthetic accessibility, structural uniqueness, and demonstrated biological activity positions it as a valuable asset in the medicinal chemist's toolkit. Ongoing studies are exploring its potential in addressing challenging drug targets, including those involved in neurodegenerative diseases and antibiotic resistance.